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Compound of Interest

Compound Name: 2-Methylcyclopentanone

Cat. No.: B130040

Essential Safety and Handling Guide for 2-
Methylcyclopentanone

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Methylcyclopentanone in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe operational procedures.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 2-Methylcyclopentanone, facilitating
a quick assessment of its properties and hazards.
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Property Value Citations
Molecular Formula CeH100 [1112]
Molecular Weight 98.14 g/mol [1][3]
CAS Number 1120-72-5 [4][5]
Appearance Liquid [51[6]
Boiling Point 139-141.6 °C [2][7118]
Melting Point -75°C [21[°]
Flash Point 26.1 °C (79 °F) [2][7]
Specific Gravity 0.910-0.917 @ 25°C [11[7]
Vapor Density 3.384 (Air=1) [1]
Vapor Pressure 5.8 mmHg @ 25°C [21[7]
GHS Hazard Statements H226: Flammable liquid and Bl
vapour

Operational Plan: Handling and Disposal of 2-
Methylcyclopentanone

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of 2-Methylcyclopentanone.

Preparation and Engineering Controls

o Ventilation: Always handle 2-Methylcyclopentanone in a well-ventilated area.[6] A chemical
fume hood is recommended to minimize inhalation exposure.

e Ignition Sources: This compound is a flammable liquid and vapor.[1][3] Ensure that all
potential ignition sources, such as open flames, hot surfaces, and sparks, are eliminated
from the handling area.[4] Use explosion-proof electrical and lighting equipment.[4]
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 Static Discharge: Take precautionary measures against static discharge.[4] Ground and bond
containers and receiving equipment during transfer.[4]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate vicinity of potential exposure.[10] Fire extinguishing equipment,
such as dry chemical, foam, or carbon dioxide extinguishers, should be available.[6]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1][10]

» Skin and Body Protection:

o Gloves: Wear chemically resistant protective gloves.[10] Check for impermeability before
use.[4]

o Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] For larger scale
operations, flame-retardant antistatic protective clothing is recommended.[11]

» Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use an
approved respirator.[10]

Handling and Storage Procedures
e Handling:

o Avoid all personal contact, including inhalation of vapors.[6]
o Use non-sparking tools.[4]
o Do not eat, drink, or smoke in the work area.[4]

o Wash hands thoroughly after handling.[4]
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o Keep containers tightly closed when not in use.[4]

e Storage:
o Store in a designated flammables area in the original, tightly sealed container.[1][6]
o The storage area must be cool, dry, and well-ventilated.[4][6]

o Store away from incompatible materials such as strong oxidizing agents, strong bases,
and reducing agents.[1][6]

Accidental Release Measures
o Small Spills:

[¢]

Remove all ignition sources.[6]

Ventilate the area.

[¢]

[e]

Absorb the spill with an inert absorbent material such as sand, vermiculite, or earth.[1][6]

o

Collect the absorbed material using spark-free tools and place it in a suitable, labeled
container for disposal.[6]

e Large Spills:

[¢]

Evacuate all non-essential personnel from the area.[6]

[e]

Alert the emergency response team.

[e]

Contain the spill if it is safe to do so0.[6]

o

Prevent the spill from entering drains or waterways.[6]

Disposal Plan

e Chemical Waste:
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o Dispose of 2-Methylcyclopentanone and any contaminated materials as hazardous
waste.[4]

o All waste must be disposed of in accordance with local, state, and federal regulations.

o Consider offering surplus and non-recyclable solutions to a licensed disposal company.
[12] Incineration in a licensed facility is a potential disposal method.[6]

o Container Disposal:
o Empty containers may retain product residue and can be dangerous.[1]
o Do not cut, drill, grind, or weld on or near empty containers.[6]

o Decontaminate empty containers before disposal.[6] Handle contaminated packaging in
the same way as the substance itself.[4]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-
Methylcyclopentanone, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b130040?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/1120-72-5-A0021900-GB-en.pdf
https://www.chemicalbook.com/msds/2-methylcyclopentanone.htm
https://datasheets.scbt.com/sc-225486.pdf
https://www.fishersci.com/store/msds?partNumber=AC247660050&productDescription=2-METHYLCYCLOPENTANONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-225486.pdf
https://datasheets.scbt.com/sc-225486.pdf
https://www.chemos.de/import/data/msds/GB_en/1120-72-5-A0021900-GB-en.pdf
https://www.benchchem.com/product/b130040?utm_src=pdf-body
https://www.benchchem.com/product/b130040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation & Engineering Controls
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Caption: Workflow for Safe Handling of 2-Methylcyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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